N-allyl-3-furylmethylamine

• Molecular Formula: C8H11NO
• Molecular Weight: 137.18 g/mol
• IUPAC Name: N-(furan-3-ylmethyl)prop-2-en-1-amine
• InChI: InChI=1S/C8H11NO/c1-2-4-9-6-8-3-5-10-7-8/h2-3,5,7,9H,1,4,6H2
• InChI Key: SHVVCQOPRJRWNQ-UHFFFAOYSA-N
• Canonical SMILES: C=CCNCC1=COC=C1

Description

N-allyl-3-furylmethylamine is a useful research compound. Its molecular formula is C8H11NO and its molecular weight is 137.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6.019 g (62.64 mmol) of 3-furaldehyde and 5.37 g (94.0 mmol) of allylamine in 100 ml of methanol was stirred at room temperature for 0.5 hours. To this reaction mixture, 4.74 g (125 mmol) of sodium borohydride was added portionwise under ice-cooling, followed by stirring at room temperature for 1 hour. The reaction mixture was poured into an aqueous sodium hydroxide and extracted with dichloromethane 3 times. The combined organic layer was dried over anhydrous magnesium sulfate; the solvent was distilled off under reduced pressure. The resulting crude product was purified by silica gel column chromatography (hexane/ethyl acetate=1/1 to ethyl acetate) to yield N-allyl-3-furylmethylamine.